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Introduction
SAR7334 hydrochloride is a potent and selective inhibitor of the Transient Receptor Potential

Canonical 6 (TRPC6) channel, a non-selective cation channel implicated in various

physiological and pathological processes.[1][2][3] TRPC6 is a key player in calcium signaling,

and its dysregulation has been linked to diseases such as focal segmental glomerulosclerosis

and pulmonary hypertension.[3][4] SAR7334 hydrochloride offers a valuable pharmacological

tool for investigating the role of TRPC6 in these conditions and for the development of novel

therapeutics.[3][4]

This document provides detailed protocols for a panel of in vitro assays to characterize the

activity of SAR7334 hydrochloride, from initial screening to mechanistic studies.

Mechanism of Action
SAR7334 hydrochloride exerts its inhibitory effect by directly blocking the TRPC6 ion channel,

thereby preventing the influx of Ca²⁺ into the cell.[1][2][3] This blockade of calcium entry

disrupts downstream signaling pathways that are dependent on intracellular calcium levels,
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such as the activation of the transcription factor NFAT (Nuclear Factor of Activated T-cells).[5]

[6]

Quantitative Data Summary
The following tables summarize the in vitro potency and selectivity of SAR7334 hydrochloride.

Parameter Assay Type Value Reference

IC₅₀

TRPC6 Current

Inhibition (Patch-

Clamp)

7.9 nM [1][3][7]

IC₅₀
TRPC6-mediated

Ca²⁺ Influx
9.5 nM [1][3][4]

Channel Assay Type IC₅₀ Reference

TRPC3 Ca²⁺ Influx 282 nM [1][3][4]

TRPC7 Ca²⁺ Influx 226 nM [1][3][4]

TRPC4 Ca²⁺ Influx No significant effect [1][2][3]

TRPC5 Ca²⁺ Influx No significant effect [1][2][3]

Signaling Pathway and Experimental Workflow
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Caption: Simplified TRPC6 signaling cascade leading to NFAT activation and its inhibition by

SAR7334.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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